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Compound of Interest

Compound Name: Fgfr3-IN-5

Cat. No.: B10857930 Get Quote

Essential Safety and Handling Guide for Fgfr3-
IN-5
Disclaimer: A specific Safety Data Sheet (SDS) for Fgfr3-IN-5 was not located. The following

guidance is based on general laboratory safety protocols for handling chemical inhibitors and

publicly available data for Fgfr3-IN-5 and similar compounds. Researchers should always

consult their institution's safety office and perform a risk assessment before handling any new

chemical.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Fgfr3-IN-5, a potent and selective

Fibroblast Growth Factor Receptor 3 (FGFR3) inhibitor.

Product Information and Physical Properties
Fgfr3-IN-5 is a chemical compound used in cancer research.[1] The following table

summarizes its known physical and chemical properties.
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Property Value

Molecular Formula C24H24FN7O3

Molecular Weight 477.49 g/mol

CAS Number 2446664-72-6

Purity 99.16%

Hazard Identification and Precautionary Measures
While specific toxicity data for Fgfr3-IN-5 is not available, it should be handled as a potentially

hazardous substance. Based on safety data for similar chemical compounds, the following

hazards may be associated with Fgfr3-IN-5:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Precautionary Statements:

Prevention: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash hands thoroughly after

handling. Do not eat, drink or smoke when using this product. Use only outdoors or in a well-

ventilated area. Wear protective gloves/protective clothing/eye protection/face protection.[2]

Response: If on skin, wash with plenty of soap and water. If inhaled, remove victim to fresh

air and keep at rest in a position comfortable for breathing. If in eyes, rinse cautiously with

water for several minutes. Remove contact lenses, if present and easy to do. Continue

rinsing.[2]

Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.[2]

Disposal: Dispose of contents/container in accordance with local regulations.[2]
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Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling Fgfr3-
IN-5:

PPE Type Specification

Eye Protection Safety glasses with side shields or goggles.

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Body Protection Laboratory coat.

Respiratory Protection

Use in a well-ventilated area. If dust or aerosols

may be generated, use a NIOSH-approved

respirator.

Handling and Storage
Handling:

Use Fgfr3-IN-5 in a designated chemical fume hood.

Avoid generation of dust and aerosols.

Ensure adequate ventilation.

Keep away from incompatible materials such as strong oxidizing agents.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage temperature is -20°C.[3]

First-Aid Measures
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If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

In Case of Skin Contact: Immediately wash skin with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

Seek medical attention.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek medical attention.

Disposal Plan
Dispose of Fgfr3-IN-5 and any contaminated materials as hazardous chemical waste. Follow

all federal, state, and local environmental regulations. Do not dispose of down the drain or in

regular trash.

FGFR3 Signaling Pathway
The diagram below illustrates the simplified FGFR3 signaling pathway, which is inhibited by

Fgfr3-IN-5. Upon binding of a fibroblast growth factor (FGF) ligand, the FGFR3 dimerizes and

autophosphorylates, activating downstream signaling cascades such as the RAS-MAPK and

PI3K-AKT pathways, which are involved in cell proliferation and survival.[4][5]
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Simplified FGFR3 Signaling Pathway
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Caption: Simplified FGFR3 Signaling Pathway and the inhibitory action of Fgfr3-IN-5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

